Cas no 2138268-34-3 (Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)-)
Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
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- Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)-
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- Inchi: 1S/C8H11N3O2/c1-5(12)11-6-3-7(13-2)8(9)10-4-6/h3-4H,1-2H3,(H2,9,10)(H,11,12)
- InChI Key: LXWHPNCCJONDSI-UHFFFAOYSA-N
- SMILES: C(NC1=CC(OC)=C(N)N=C1)(=O)C
Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-377724-0.05g |
N-(6-amino-5-methoxypyridin-3-yl)acetamide |
2138268-34-3 | 95.0% | 0.05g |
$816.0 | 2025-03-16 | |
| Enamine | EN300-377724-0.1g |
N-(6-amino-5-methoxypyridin-3-yl)acetamide |
2138268-34-3 | 95.0% | 0.1g |
$855.0 | 2025-03-16 | |
| Enamine | EN300-377724-0.25g |
N-(6-amino-5-methoxypyridin-3-yl)acetamide |
2138268-34-3 | 95.0% | 0.25g |
$893.0 | 2025-03-16 | |
| Enamine | EN300-377724-0.5g |
N-(6-amino-5-methoxypyridin-3-yl)acetamide |
2138268-34-3 | 95.0% | 0.5g |
$933.0 | 2025-03-16 | |
| Enamine | EN300-377724-1.0g |
N-(6-amino-5-methoxypyridin-3-yl)acetamide |
2138268-34-3 | 95.0% | 1.0g |
$971.0 | 2025-03-16 | |
| Enamine | EN300-377724-2.5g |
N-(6-amino-5-methoxypyridin-3-yl)acetamide |
2138268-34-3 | 95.0% | 2.5g |
$1903.0 | 2025-03-16 | |
| Enamine | EN300-377724-5.0g |
N-(6-amino-5-methoxypyridin-3-yl)acetamide |
2138268-34-3 | 95.0% | 5.0g |
$2816.0 | 2025-03-16 | |
| Enamine | EN300-377724-10.0g |
N-(6-amino-5-methoxypyridin-3-yl)acetamide |
2138268-34-3 | 95.0% | 10.0g |
$4176.0 | 2025-03-16 |
Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)-
Comprehensive Overview of Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)- (CAS No. 2138268-34-3)
Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)- (CAS No. 2138268-34-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and acetamide functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industries are increasingly exploring its potential due to its structural versatility and applicability in drug discovery.
The molecular structure of Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)- features a 6-amino-5-methoxy-3-pyridinyl moiety linked to an acetamide group. This configuration imparts distinct chemical properties, making it valuable for designing compounds with targeted biological activities. Its solubility in polar solvents and stability under moderate conditions further enhance its utility in laboratory and industrial settings.
In the pharmaceutical sector, Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)- is often employed as a building block for developing kinase inhibitors and other therapeutic agents. Its ability to interact with biological targets has led to its inclusion in studies focused on cancer treatment, inflammation, and metabolic disorders. The compound's relevance in drug discovery and medicinal chemistry continues to grow, aligning with the increasing demand for novel small-molecule therapies.
Beyond pharmaceuticals, this compound finds applications in agrochemical research, where it contributes to the development of new pesticides and herbicides. The 5-methoxy-3-pyridinyl segment is particularly noteworthy for its role in enhancing the efficacy of crop protection agents. As sustainable agriculture gains traction, the demand for innovative chemical solutions like Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)- is expected to rise.
The synthesis of Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)- typically involves multi-step organic reactions, including amidation and functional group transformations. Researchers emphasize optimizing these processes to improve yield and purity, ensuring the compound meets the stringent requirements of high-value applications. Advances in green chemistry have also influenced its production, with a focus on reducing environmental impact.
Market trends indicate a steady increase in the adoption of Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)-, driven by its versatility and the expanding scope of life sciences research. Companies specializing in fine chemicals and custom synthesis are actively offering this compound to meet the needs of academic and industrial clients. Its role in high-throughput screening and combinatorial chemistry further underscores its importance in modern scientific endeavors.
For researchers seeking reliable sources of Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)-, it is essential to partner with suppliers who adhere to stringent quality control standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly used to verify the compound's purity and structural integrity. Proper storage conditions, including protection from moisture and light, are also critical to maintaining its stability over time.
In conclusion, Acetamide, N-(6-amino-5-methoxy-3-pyridinyl)- (CAS No. 2138268-34-3) represents a valuable tool for scientists and industries engaged in cutting-edge research. Its applications in pharmaceuticals, agrochemicals, and material science highlight its broad utility. As innovation in these fields progresses, the significance of this compound is poised to expand, offering new opportunities for scientific advancement and commercial development.
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